Cas no 898753-39-4 (4'-Chloro-3-(2,5-dimethylphenyl)propiophenone)

4'-Chloro-3-(2,5-dimethylphenyl)propiophenone structure

898753-39-4 structure

Product Name:4'-Chloro-3-(2,5-dimethylphenyl)propiophenone

CAS No:898753-39-4

MF:C₁₇H₁₇ClO

MW:272.769284009933

CID:871123

PubChem ID:24726341

Update Time:2025-04-19

4'-Chloro-3-(2,5-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

- 1-(4-chlorophenyl)-3-(2,5-dimethylphenyl)propan-1-one
- 4'-Chloro-3-(2,5-dimethylphenyl)propiophenone
- 898753-39-4
- AKOS016021623
- DTXSID30644734
- MFCD03843729
- MDL： MFCD03843729
- Inchi： 1S/C17H17ClO/c1-12-3-4-13(2)15(11-12)7-10-17(19)14-5-8-16(18)9-6-14/h3-6,8-9,11H,7,10H2,1-2H3
- InChI Key： GIEZBHZHQHFROA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(CCC1C=C(C)C=CC=1C)=O

Computed Properties

Exact Mass: 272.0967929g/mol
Monoisotopic Mass: 272.0967929g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 17.1Å²

4'-Chloro-3-(2,5-dimethylphenyl)propiophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	206483-1g	4'-chloro-3-(2,5-dimethylphenyl)propiophenone	898753-39-4	97%	1g	￡540.00	2022-03-01
Fluorochem	206483-2g	4'-chloro-3-(2,5-dimethylphenyl)propiophenone	898753-39-4	97%	2g	￡1013.00	2022-03-01
Fluorochem	206483-5g	4'-chloro-3-(2,5-dimethylphenyl)propiophenone	898753-39-4	97%	5g	￡2025.00	2022-03-01
TRC	C100400-250mg	4'-Chloro-3-(2,5-dimethylphenyl)propiophenone	898753-39-4		250mg	$ 440.00	2022-06-06
TRC	C100400-500mg	4'-Chloro-3-(2,5-dimethylphenyl)propiophenone	898753-39-4		500mg	$ 735.00	2022-06-06
A2B Chem LLC	AX77711-1g	4'-Chloro-3-(2,5-dimethylphenyl)propiophenone	898753-39-4	97%	1g	$644.00	2024-04-19
A2B Chem LLC	AX77711-2g	4'-Chloro-3-(2,5-dimethylphenyl)propiophenone	898753-39-4	97%	2g	$1169.00	2024-04-19
A2B Chem LLC	AX77711-5g	4'-Chloro-3-(2,5-dimethylphenyl)propiophenone	898753-39-4	97%	5g	$2291.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1782922-1g	4'-Chloro-3-(2,5-dimethylphenyl)propiophenone	898753-39-4	98%	1g	￥20196.00	2024-04-26

4'-Chloro-3-(2,5-dimethylphenyl)propiophenone Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

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